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Compound of Interest

Compound Name: FR901463

Cat. No.: B15589788

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the efficacy of two natural product-derived
splicing modulators, FR901463 and herboxidiene. Both compounds target the SF3B complex,
a key component of the spliceosome, and exhibit potent anti-tumor activity. This document
summarizes available experimental data to facilitate an objective assessment of their
performance.

Mechanism of Action: Targeting the Spliceosome

FR901463 and herboxidiene share a common molecular target, the SF3B1 subunit of the SF3b
complex within the U2 small nuclear ribonucleoprotein (snRNP). By binding to SF3B1, these
molecules interfere with the early stages of spliceosome assembly, ultimately leading to an
accumulation of the pre-spliceosomal "A" complex and inhibition of the splicing process. This
disruption of pre-mRNA splicing induces cell cycle arrest and apoptosis in cancer cells.
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Cell Culture and Treatment

Seed cancer cells in a
96-well plate
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Add varying concentrations of
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Measurement
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Add solubilization solution
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 To cite this document: BenchChem. [A Comparative Analysis of FR901463 and
Herboxidiene: Efficacy as Splicing Modulators]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b15589788#comparing-fr901463-and-
herboxidiene-efficacy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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